Cas no 918810-63-6 (1,3-Benzenedicarboxamide, 5-(aminomethyl)-)

• Product Name: 1,3-Benzenedicarboxamide, 5-(aminomethyl)-
• CAS No: 918810-63-6
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 770698
• PubChem ID: 58789076
• Update Time: 2025-04-19

1,3-Benzenedicarboxamide, 5-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide, 5-(aminomethyl)-
• 5-(aminomethyl)benzene-1,3-dicarboxamide
• MNJYYKQPXFPGGT-UHFFFAOYSA-N
• 5-(Aminomethyl)isophthalamide
• SCHEMBL4613289
• DTXSID80730070
• 918810-63-6

• Inchi： 1S/C9H11N3O2/c10-4-5-1-6(8(11)13)3-7(2-5)9(12)14/h1-3H,4,10H2,(H2,11,13)(H2,12,14)
• InChI Key： MNJYYKQPXFPGGT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(N)=O)C=C(CN)C=1)N

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides